3-(Propylamino)propionitrile
Description
Synthesis Analysis
The synthesis of nitrile compounds is a topic of interest in the field of organic chemistry due to their relevance in pharmaceuticals and materials science. The papers provided discuss the synthesis of various nitrile derivatives through different methods. For instance, a fluorinated α-aminonitrile compound was synthesized following a 'green protocol' and characterized using spectral and X-ray crystallographic analyses . Another study reports the synthesis of 3-(benzylideneamino)-2-phenyl-5H-imidazo[1,2-b]pyrazole-7-carbonitriles through a one-pot, four-component condensation reaction, showcasing an efficient approach to creating complex nitrile compounds . Additionally, new 2-aryl-6-(arylamino)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile derivatives were synthesized via cyclocondensation, indicating the versatility of nitrile chemistry in synthesizing heterocyclic compounds .
Molecular Structure Analysis
The molecular structure of nitrile compounds is crucial for understanding their chemical properties and reactivity. The fluorinated α-aminonitrile compound mentioned in one study crystallizes in the orthorhombic space group Pbca, with its structure solved by single-crystal X-ray diffraction . This detailed structural information is essential for theoretical calculations and understanding the compound's reactivity at the molecular level.
Chemical Reactions Analysis
The reactivity of nitrile compounds can be complex and is influenced by their molecular structure. The study on the fluorinated α-aminonitrile compound provides insights into its reactivity using various molecular descriptors and reactivity surfaces . This analysis helps predict how the compound might interact with other molecules, such as in the molecular docking study carried out with the indoleamine 2,3-dioxygenase enzyme. In another context, the fragmentation of propionitrile by low-energy electrons reveals the formation of several anionic species, demonstrating the potential pathways for chemical reactions involving nitrile compounds in interstellar chemistry .
Physical and Chemical Properties Analysis
Understanding the physical and chemical properties of nitrile compounds is essential for their application in various fields. The papers do not provide explicit details on the physical properties of 3-(Propylamino)propionitrile; however, the studies on related nitrile compounds offer some context. For example, the spectral features of the fluorinated α-aminonitrile compound were characterized using FT-IR and 1H-NMR, providing information on its vibrational and electronic properties . The dissociative electron attachment study on propionitrile gives insight into the stability and reactivity of the molecule under electron impact, which is relevant for understanding its behavior in extreme environments like outer space .
Safety And Hazards
3-(Propylamino)propionitrile may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment, including chemical impermeable gloves, is recommended. It should be stored in a well-ventilated place with the container kept tightly closed .
properties
IUPAC Name |
3-(propylamino)propanenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2/c1-2-5-8-6-3-4-7/h8H,2-3,5-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MZQXEAUWIMFFCG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCCC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7064605 | |
Record name | Propanenitrile, 3-(propylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7064605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Propylamino)propionitrile | |
CAS RN |
7249-87-8 | |
Record name | 3-(Propylamino)propanenitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7249-87-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 3-(Propylamino)propanenitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007249878 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-(Propylamino)propionitrile | |
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Record name | Propanenitrile, 3-(propylamino)- | |
Source | EPA Chemicals under the TSCA | |
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Record name | Propanenitrile, 3-(propylamino)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7064605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7249-87-8 | |
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Record name | 3-(PROPYLAMINO)PROPANENITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/AL441KBO6T | |
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